Cas no 1505577-77-4 (3-(2,5-difluorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2,5-difluorophenyl)-3-hydroxypropanenitrile
• CAS No: 1505577-77-4
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 5871683
• PubChem ID: 79118974
• Update Time: 2026-03-11

3-(2,5-difluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 2,5-difluoro-β-hydroxy-
• 3-(2,5-difluorophenyl)-3-hydroxypropanenitrile
• 1505577-77-4
• CS-0305636
• EN300-2001411
• AKOS017669872

• Inchi： 1S/C9H7F2NO/c10-6-1-2-8(11)7(5-6)9(13)3-4-12/h1-2,5,9,13H,3H2
• InChI Key： WUMJPWZOXQBKOF-UHFFFAOYSA-N
• SMILES： C1(C(O)CC#N)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 331.8±37.0 °C(Predicted)
• pka: 12.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes